Cas no 101463-69-8 (flufenoxuron)

• Product Name: flufenoxuron
• CAS No: 101463-69-8
• MF: C₂₁H₁₁ClF₆N₂O₃
• MW: 488.767065286636
• MDL: MFCD00274597
• CID: 62232
• PubChem ID: 329753839
• Update Time: 2025-10-30

flufenoxuron Chemical and Physical Properties

Names and Identifiers

• flufenoxuron
• -N-[4-[2-CHLORO-4-(TRIFLUOROMETHYL)PHENOXY]-2-FLUOROPHENYLAMINOCARBONYL]-2,6-DIFLUORO-BENZAMIDE
• CASCADE
• benzamide,n-(((4-(2-chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenyl)amino)ca
• fluorobenzamide
• n-((4-(2-chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenyl)carbamoyl)-2,6-di
• wl115110
• 1-[4-(2-chloro-α,α,α-trifluoro-p-tolyloxy)-2-fluorophenyl]-3-(2,6-difluorobenzoyl)urea
• Flufenoxuron PESTANAL(R),analytical standard
• N-({[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl}carbamoyl)-2,6-difluorobenzamide
• N-[[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]amino]carbonyl]-2,6-difluorobenzamide
• N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]carbamoyl]-2,6-difluorobenzamide
• N-(((4-(2-Chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenyl)amino)carbonyl)-2,6-difluorobenzamide
• N-({4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl}carbamoyl)-2,6-difluorobenzamide
• UNII-OD068OSS0N
• Flufenoxuron 1000 microg/mL in Acetone
• Flufenoxuron 10 microg/mL in Cyclohexane
• EC 417-680-3
• N-[[4-[2-chloranyl-4-(trifluoromethyl)phenoxy]-2-fluoranyl-phenyl]carbamoyl]-2,6-bis(fluoranyl)benzamide
• 1-(4-(2-CHLORO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-P-TOLYLOXY)-2-FLUOROPHENYL)-3-(2,6-DIFLUOROBENZOYL)UREA
• HY-B2009
• NCGC00254668-01
• InChI=1/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)
• N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]carbamoyl]-2,6-difluo
• WL 115110
• CAS-101463-69-8
• DTXCID9021978
• N-(4-(2-chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenylcarbamoyl)-2,6-difluorobenzamide
• OD068OSS0N
• AKOS015895780
• Benzamide, N-[[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]amino]carbonyl]-2,6-difluoro-
• FLUFENOXURON [MI]
• N-((4-(2-Chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenyl)carbamoyl)-2,6-difluorobenzamide
• NS00003296
• CHEMBL2287680
• Q2787491
• N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluoroanilino]-oxomethyl]-2,6-difluorobenzamide
• Cascade;WL 115110
• 1-(4-(2-Cloro-alpha,alpha,alpha-P-trifluorotolyloxy)-2-fluorophenyl)-3-(2,6-difluorobenzolyl)urea
• DB15006
• Flufenoxuron, PESTANAL(R), analytical standard
• A800390
• 1-[4-(5-chloro-alpha,alpha,alpha-trifluoro-p-tolyloxy)-2-fluorophenyl]-3-(2,6-difluorobenzoyl)urea
• DPX EY-059
• CS-0014110
• NCGC00248160-01
• FT-0631013
• C18430
• CHEBI:39382
• 101463-69-8
• DTXSID1041978
• Benzamide, N-(((4-(2-chloro-4-(trifluoromethyl)phenoxy)-2-fluorophenyl)amino)carbonyl)-2,6-difluoro-
• Tox21_300764
• HSDB 7959
• Flufenoxuron [ISO]
• MS-29093
• 1-[4-(2-chloro-4-trifluoromethylphenoxy)-2-fluorophenyl]-3-(2,6-difluorobenzoyl)urea
• RYLHNOVXKPXDIP-UHFFFAOYSA-
• SCHEMBL27798
• A11823
• 1ST20315

• MDL： MFCD00274597
• Inchi： 1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)
• InChI Key： RYLHNOVXKPXDIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC(=C(C=1)F)NC(NC(C1C(=CC=CC=1F)F)=O)=O

Computed Properties

• Exact Mass: 488.03600
• Monoisotopic Mass: 488.036239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.3
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: Gray white crystal
• Density: 1.5123 (estimate)
• Melting Point: 169-172° (dec)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.573
• PSA: 67.43000
• LogP: 6.99420
• Solubility: Not determined

flufenoxuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： 20
• Safety Instruction： S22
• RTECS：CV2474500
• Hazardous Material Identification：
• Risk Phrases：R20
• Packing Group：III
• Safety Term：9
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in rats (mg/kg): >3000 orally; >2000 percutaneously (Anderson)
• Storage Condition：Storage temperature: 2-8 ° C, keep away from light and dry

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on flufenoxuron

Flufenoxuron (CAS No. 101463-69-8): A Comprehensive Guide to Its Properties and Applications

Flufenoxuron (CAS No. 101463-69-8) is a benzoylurea-class insect growth regulator (IGR) widely recognized for its efficacy in controlling pests across agricultural and horticultural sectors. As a chitin synthesis inhibitor, it disrupts the molting process of target insects, making it a sustainable alternative to conventional neurotoxic insecticides. The compound's unique mode of action aligns with modern integrated pest management (IPM) strategies, addressing growing consumer demand for eco-friendly crop protection solutions.

The molecular structure of flufenoxuron technical grade features a trifluoromethoxy phenyl group, contributing to its stability and selective toxicity. Recent studies highlight its effectiveness against Lepidoptera, Coleoptera, and Hemiptera species while demonstrating low acute toxicity to mammals (oral LD50 >5000 mg/kg in rats). This safety profile has spurred interest in flufenoxuron formulations for use in sensitive environments, including greenhouse production and urban pest control programs.

Innovative applications of flufenoxuron 20% SC have emerged in response to climate change challenges. Research indicates enhanced performance against invasive pests like fall armyworm (Spodoptera frugiperda) under elevated temperature conditions, a critical consideration given shifting global weather patterns. Farmers frequently search for "flufenoxuron resistance management" strategies, as the product's novel biochemical target site helps mitigate cross-resistance issues common with pyrethroids and organophosphates.

Environmental persistence studies of flufenoxuron insecticide reveal a soil half-life of 15-30 days, with photodegradation as the primary dissipation pathway. This balances field longevity with reduced accumulation risks compared to persistent organic pollutants. Regulatory agencies emphasize its favorable ecotoxicology profile, particularly regarding honeybee safety when applied according to label instructions - a key concern in "pollinator-friendly pesticides" discussions.

Formulation technology advancements have yielded flufenoxuron wettable powder and microencapsulated versions that improve rainfastness and operator safety. The 2023 FAO report notes increasing adoption in cotton and soybean IPM programs, where its compatibility with biological controls supports regenerative agriculture practices. Analytical methods for flufenoxuron residue analysis using HPLC-MS/MS now achieve detection limits below 0.01 ppm, meeting stringent MRL requirements in export markets.

Emerging research explores synergistic combinations with entomopathogenic fungi, potentially reducing application rates by 40-60%. Such innovations address the "sustainable pesticide use" queries dominating agricultural forums. Meanwhile, the absence of volatile organic compound (VOC) emissions positions flufenoxuron SC formulation as compliant with air quality regulations in California and the EU.

As precision agriculture evolves, flufenoxuron drone application protocols are being optimized for orchard systems. The compound's systemic activity in woody plants makes it particularly effective against borers and leafminers when applied during specific growth stages. Digital farming platforms now incorporate flufenoxuron efficacy data into decision-support algorithms, helping growers time applications to vulnerable pest life cycles.

The future of flufenoxuron market trends appears promising, with patent expirations fostering generic product development while maintaining quality standards. Ongoing investigations into its effects on non-target arthropods continue to refine best practices, ensuring this IGR remains a cornerstone of responsible pest management systems worldwide.